Cas no 1345471-93-3 (5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole)

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole is a halogenated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. The bromo and fluoro substituents enhance its reactivity, making it a versatile intermediate for selective functionalization. The isopropyl group at the 1-position contributes to steric hindrance, which may influence regioselectivity in further synthetic modifications. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its stability under standard conditions ensures ease of handling in laboratory settings. Researchers value this derivative for its ability to serve as a precursor in the development of biologically active compounds, including kinase inhibitors and other therapeutic agents.

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole structure

1345471-93-3 structure

Product Name:5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole

CAS No:1345471-93-3

MF:C₉H₉BrFN₃

MW:258.090264081955

MDL:MFCD20441855

CID:2771087

PubChem ID:56776739

Update Time:2025-06-07

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-fluoro-1-propan-2-ylbenzotriazole
- 5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole;
- AKOS025394318
- CS-0209591
- MFCD20441855
- 1345471-93-3
- DTXSID80718353
- 5-Bromo-6-fluoro-1-(propan-2-yl)-1H-benzotriazole
- 5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole
- BS-26667
- 5-Bromo-6-fluoro-1-isopropylbenzotriazole
- MDL： MFCD20441855
- Inchi： 1S/C9H9BrFN3/c1-5(2)14-9-4-7(11)6(10)3-8(9)12-13-14/h3-5H,1-2H3
- InChI Key： XLWBVPJNIOOHIS-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)N=NN2C(C)C)F

Computed Properties

Exact Mass: 256.99600
Monoisotopic Mass: 256.99639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 30.7Å²

Experimental Properties

PSA: 30.71000
LogP: 2.91380

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B692388-100mg	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3		100mg	$ 64.00	2023-04-18
TRC	B692388-250mg	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3		250mg	$ 75.00	2023-04-18
TRC	B692388-500mg	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3		500mg	$ 87.00	2023-04-18
TRC	B692388-1g	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3		1g	$ 98.00	2023-04-18
Chemenu	CM319746-25g	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3	95%	25g	$400	2021-06-17
Chemenu	CM319746-25g	5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole	1345471-93-3	95%	25g	$574	2023-03-05
abcr	AB310372-1 g	5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98%	1345471-93-3		1 g	€127.00	2023-07-19
abcr	AB310372-5 g	5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98%	1345471-93-3		5 g	€297.00	2023-07-19
abcr	AB310372-25 g	5-Bromo-6-fluoro-1-isopropylbenzotriazole; 98%	1345471-93-3		25 g	€807.00	2023-07-19
abcr	AB310372-1g	5-Bromo-6-fluoro-1-isopropylbenzotriazole, 98%; .	1345471-93-3	98%	1g	€127.00	2025-04-21

5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole Suppliers

Amadis Chemical Company Limited

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(CAS:1345471-93-3)5-Bromo-6-fluoro-1-isopropyl-1,2,3-benzotriazole

Order Number:A1124746

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 21:35

Price ($):582.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

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